Cas no 779979-10-1 (1H-Imidazole-4-ethanamine,1-butyl-)

• Product Name: 1H-Imidazole-4-ethanamine,1-butyl-
• CAS No: 779979-10-1
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 553530
• PubChem ID: 45088920
• Update Time: 2025-04-19

1H-Imidazole-4-ethanamine,1-butyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-ethanamine,1-butyl-
• 1H-Imidazole-4-ethanamine,1-butyl-(9CI)
• 2-(1-butylimidazol-4-yl)ethanamine
• 1-BUTYL-1H-IMIDAZOLE-4-ETHANAMINE
• 1H-Imidazole-4-ethanamine,1-butyl
• AKOS017515198
• DTXSID40666361
• 2-(1-Butyl-1H-imidazol-4-yl)ethan-1-amine
• 779979-10-1

• Inchi： 1S/C9H17N3/c1-2-3-6-12-7-9(4-5-10)11-8-12/h7-8H,2-6,10H2,1H3
• InChI Key： KMDLDHUROHNPJS-UHFFFAOYSA-N
• SMILES： N1(C=NC(CCN)=C1)CCCC

Computed Properties

• Exact Mass: 167.14200
• Monoisotopic Mass: 167.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: 0.6

Experimental Properties

• PSA: 43.84000
• LogP: 1.88470